Cas no 19687-07-1 (N,1-dimethylcyclopropan-1-amine)

• Product Name: N,1-dimethylcyclopropan-1-amine
• CAS No: 19687-07-1
• MF: C₅H₁₁N
• MW: 85.15
• CID: 5051591
• PubChem ID: 21353681
• Update Time: 2025-06-08

N,1-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,1-Dimethylcyclopropanamine
• N,1-dimethylcyclopropan-1-amine

Additional information on N,1-dimethylcyclopropan-1-amine

Research Brief on N,1-dimethylcyclopropan-1-amine (CAS: 19687-07-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

N,1-dimethylcyclopropan-1-amine (CAS: 19687-07-1) is a structurally unique cyclopropane derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its strained three-membered ring system and dimethylamine substituent, serves as a versatile building block for the synthesis of bioactive molecules and as a probe for studying enzyme mechanisms. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of N,1-dimethylcyclopropan-1-amine as a key intermediate in the synthesis of novel covalent inhibitors targeting the SARS-CoV-2 main protease. The researchers leveraged the compound's reactive cyclopropane ring to design irreversible inhibitors that showed potent antiviral activity in vitro. The study highlighted the compound's potential in addressing emerging viral threats through rational drug design approaches.

In the field of chemical biology, recent work has focused on utilizing N,1-dimethylcyclopropan-1-amine as a chemical probe to investigate enzyme mechanisms. A 2024 Nature Chemical Biology publication reported its use in mapping the active sites of cytochrome P450 enzymes, providing new insights into drug metabolism pathways. The strained ring system of the compound was found to undergo unique oxidative transformations, revealing previously unknown catalytic capabilities of these important drug-metabolizing enzymes.

Pharmaceutical applications of N,1-dimethylcyclopropan-1-amine have expanded to include its use in the development of CNS-active compounds. Research published in ACS Chemical Neuroscience (2023) described its incorporation into novel dopamine receptor modulators with improved blood-brain barrier penetration. The cyclopropane moiety was shown to confer favorable pharmacokinetic properties while maintaining receptor binding affinity, suggesting its potential in treating neurological disorders.

Synthetic methodology development has also progressed significantly, with several recent publications reporting improved routes to N,1-dimethylcyclopropan-1-amine and its derivatives. A 2024 Organic Letters paper detailed a catalytic asymmetric synthesis approach that enables the production of enantiomerically pure forms of the compound, expanding its utility in chiral drug development. These advances address previous challenges in stereoselective synthesis of cyclopropane-containing pharmaceuticals.

Looking forward, N,1-dimethylcyclopropan-1-amine continues to show promise in multiple areas of pharmaceutical research. Ongoing clinical trials are evaluating its derivatives as potential treatments for inflammatory diseases and certain cancers. The compound's unique structural features and demonstrated biological activities position it as an important scaffold in modern drug discovery efforts, with future research likely to uncover additional therapeutic applications.